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Compound of Interest

Compound Name: Glycine p-nitroanilide

Cat. No.: B555452

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential guidance on the safe handling
and disposal of Glycine p-nitroanilide, a compound frequently used in biochemical assays.

Hazard Summary: Glycine p-nitroanilide is a yellow crystalline powder.[1] While specific
toxicity data for Glycine p-nitroanilide is limited, it is prudent to handle it with the same
precautions as p-nitroaniline due to the presence of the p-nitroaniline moiety. p-Nitroaniline is
classified as acutely toxic and can be harmful if swallowed, inhaled, or in contact with skin. It
may cause damage to organs through prolonged or repeated exposure and is harmful to
aguatic life. Short-term exposure can lead to eye irritation and methemoglobinemia, which
impairs the blood's ability to transport oxygen.[2]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to minimize exposure and ensure
personal safety.
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PPE Category Item Specification

Must comply with OSHA 29
Eye Protection Safety Glasses or Goggles CFR 1910.133 or European
Standard EN166.[3][4]

Double-gloving is
Hand Protection Nitrile Gloves recommended. Change gloves

immediately upon contact.[2]

Body Protection Laboratory Coat To prevent skin exposure.[2][3]

Required when engineering

controls are insufficient or
. _ NIOSH/MSHA Approved ] .
Respiratory Protection ) when handling large quantities.
Respirator ) ] ]
A particulate filter conforming

to EN 143 is recommended.[4]

Foot Protection Closed-toed Shoes

Operational Plan for Handling

Safe handling requires adherence to the following step-by-step procedures to minimize dust
generation and exposure.

1. Preparation and Engineering Controls:

» Always handle Glycine p-nitroanilide in a certified chemical fume hood to prevent
inhalation of dust.[2]

o Ensure that a safety shower and eyewash station are readily accessible.[4]

» Before starting, identify the location of all safety equipment and emergency egress routes.[2]

2. Weighing and Aliquoting the Solid Compound:

o Wear all required PPE as detailed in the table above.

e To minimize dust, do not pour the powder directly. Use a spatula to transfer the solid.

o Clean up any spills immediately by sweeping and placing the material into a designated,
sealed container for disposal. Avoid generating dust during cleanup.[3]

3. Preparing Solutions:
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» When preparing solutions, add the solid Glycine p-nitroanilide to the solvent slowly to avoid
splashing.

« If the solvent is volatile, ensure the solution is prepared within the fume hood.

o Clearly label all solutions with the chemical name, concentration, date, and your initials.

4. Post-Handling Procedures:

» Thoroughly wash hands and any exposed skin with soap and water after handling.[4]
» Remove and properly dispose of contaminated gloves in a designated waste container.[2]
o Decontaminate all work surfaces and equipment used.

Disposal Plan

Proper disposal of Glycine p-nitroanilide and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

 All solid waste, including contaminated gloves, weigh boats, and paper towels, should be
collected in a clearly labeled, sealed hazardous waste container.

e Unused or waste solutions of Glycine p-nitroanilide should be collected in a separate,
labeled hazardous waste container. Do not pour down the drain.[4][5]

2. Container Labeling:

o All waste containers must be labeled as "Hazardous Waste" and include the full chemical
name ("Glycine p-nitroanilide"), concentration (if in solution), and the associated hazards
(e.g., "Toxic").

3. Storage of Waste:

o Store hazardous waste containers in a designated, secondary containment area away from
incompatible materials.
o Keep waste containers tightly closed except when adding waste.[4][5]

4. Final Disposal:

o Dispose of all Glycine p-nitroanilide waste through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal company.
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» Follow all local, state, and federal regulations for hazardous waste disposal.[4]

Workflow for Handling and Disposal of Glycine p-nitroanilide
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Caption: Workflow for the safe handling and disposal of Glycine p-nitroanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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glycine-p-nitroanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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